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For Researchers, Scientists, and Professionals in Earth Sciences

This technical guide provides a comprehensive overview of Natural Remanent Magnetization

(NRM) in titanomagnetite-bearing basalts, intended for researchers and scientists in the fields

of geology, geophysics, and paleomagnetism. The content covers the fundamental principles of

NRM, the critical role of titanomagnetite, detailed experimental protocols for magnetic

analysis, and a summary of key quantitative data.

Introduction to Natural Remanent Magnetization in
Basalts
Natural remanent magnetization is the permanent magnetic signature preserved in rocks,

recording the Earth's magnetic field at the time of their formation.[1] In titanomagnetite-

bearing basalts, this magnetic record is primarily carried by minerals of the titanomagnetite
solid solution series. Understanding the acquisition and preservation of NRM in these rocks is

fundamental to paleomagnetism and the study of geodynamic processes.[2]

The primary magnetic mineral in most basalts is titanomagnetite (Fe₃₋ₓTiₓO₄), a solid solution

between magnetite (Fe₃O₄) and ulvöspinel (Fe₂TiO₄).[3][4] The composition of

titanomagnetite, particularly the titanium content (x), significantly influences its magnetic

properties, including its Curie temperature and susceptibility.[5] Furthermore, titanomagnetite
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in basalts is often subject to various alteration processes, such as low-temperature oxidation to

titanomaghemite, which can alter the original magnetic record.[3][6][7][8]

The NRM of a basaltic rock is often a composite of several components acquired at different

times:

Thermoremanent Magnetization (TRM): Acquired as the basalt cools below the Curie

temperature of its magnetic minerals.[2] This is the most stable and sought-after component

for paleomagnetic studies as it records the primary geomagnetic field direction and intensity.

Chemical Remanent Magnetization (CRM): Acquired during chemical alteration of magnetic

minerals, such as the oxidation of titanomagnetite to titanomaghemite.[2][6]

Viscous Remanent Magnetization (VRM): A time-dependent magnetization acquired in the

presence of a magnetic field over long periods. It is typically less stable and can overprint the

primary TRM.

Quantitative Data Summary
The following tables summarize key quantitative magnetic properties of titanomagnetite-

bearing basalts from various geological settings.

Table 1: Natural Remanent Magnetization (NRM) Intensity in Basalts
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Basalt Type Location/Setting
NRM Intensity
(A/m)

Reference/Notes

Mid-Ocean Ridge

Basalt (MORB)

Southeast Indian

Ridge

On the same order as

other oceanic ridge

basalts, with a

decreasing trend with

crustal age.

[3][4]

Continental Basalt Krafla, Iceland

Drill cores: < 3 A/m

(average); Younger

surface basalts: up to

46 A/m (average 20

A/m).

[9]

Continental Flood

Basalt
Fentale, Ethiopia 5.5 A/m (mean) [10]

Table 2: Coercivity of Remanence in Basalts

Basalt Type Location/Setting
Median Destructive
Field (MDF) /
Coercivity

Reference/Notes

Mid-Ocean Ridge

Basalt (MORB)

Southeast Indian

Ridge

Massive basalts show

very low coercivity.
[3][4]

Continental Basalt Krafla, Iceland

MDF average of 19

mT (KH1 core) and 23

mT (KH3 core).

[9]

Basalt with

Single/Pseudo-Single

Domain Grains

General

Higher coercivity

compared to multi-

domain grains.

[3][4]

Table 3: Curie Temperatures of Titanomagnetite and its Alteration Products
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Mineral
Composition/Condi
tion

Curie Temperature
(°C)

Reference/Notes

Titanomagnetite
Varies with Ti content

(x)

Decreases with

increasing Ti content.
[5]

Near-Magnetite Low Ti content ~568°C [9]

Titanomaghemite
Low-temperature

oxidation product

Can be higher than

the original

titanomagnetite.

[3][4]

Altered

Titanomagnetite
Noya geothermal area

520 to 580°C,

increasing with

alteration

temperature.

[11]

Experimental Protocols
The characterization of NRM in basalts involves a series of laboratory experiments designed to

isolate and analyze the different components of magnetization.

Alternating Field (AF) Demagnetization
Objective: To progressively remove the less stable components of NRM based on their

coercivity.

Methodology:

The initial NRM of the basalt sample is measured using a sensitive magnetometer (e.g., a

cryogenic magnetometer).[12]

The sample is subjected to an alternating magnetic field of a specific peak intensity (e.g., 5

mT) within a magnetically shielded space. The field is smoothly ramped up to its peak and

then slowly ramped down to zero.[12]

The remanent magnetization is measured again after this step.
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The process is repeated with progressively higher peak AF fields (e.g., in increments of 5 or

10 mT) until the NRM intensity is close to zero or becomes unstable.[12]

The results are typically plotted on an orthogonal vector diagram (Zijderveld plot) to identify

the different coercivity components of the NRM.

Thermal Demagnetization
Objective: To progressively remove NRM components based on their unblocking temperatures.

Methodology:

The initial NRM of the sample is measured.

The sample is heated to a specific temperature (e.g., 100°C) in a furnace with a near-zero

magnetic field and then cooled back to room temperature.[11]

The remaining NRM is measured.

This heating and cooling cycle is repeated at progressively higher temperatures (e.g., in

steps of 20-100°C) until the NRM is fully demagnetized.[12]

The data is analyzed using orthogonal vector plots to determine the unblocking temperature

spectra of the NRM components.

Thermomagnetic Analysis (Susceptibility vs.
Temperature)
Objective: To identify the magnetic mineralogy of the basalt by determining their Curie

temperatures.

Methodology:

A small chip or powder of the basalt sample is placed in a susceptibility meter equipped with

a furnace (e.g., AGICO MFK-1 Kappabridge with a CS4 furnace).[11]

The magnetic susceptibility of the sample is measured as it is heated at a constant rate (e.g.,

~14°C/min) up to a maximum temperature (typically around 700°C).[11]
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The susceptibility is then measured as the sample cools back to room temperature.

The resulting susceptibility versus temperature curve is analyzed to identify sharp drops in

susceptibility, which correspond to the Curie temperatures of the magnetic minerals present.

The reversibility of the heating and cooling curves provides information on the thermal

stability of the magnetic mineralogy.

Visualizations
The following diagrams illustrate key concepts and workflows in the study of NRM in

titanomagnetite-bearing basalts.
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Caption: Components of Natural Remanent Magnetization in Basalts.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1172002?utm_src=pdf-body
https://www.benchchem.com/product/b1172002?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Basalt Sample Collection

Initial NRM Measurement Thermomagnetic Analysis
(Susceptibility vs. Temperature)

Stepwise Demagnetization

Alternating Field (AF)
Demagnetization

Coercivity

Thermal Demagnetization

Unblocking Temp.

Data Analysis
(Orthogonal Vector Plots)

Isolation of Characteristic
Remanent Magnetization (ChRM)

Paleomagnetic Interpretation

Identification of
Magnetic Mineralogy

Click to download full resolution via product page

Caption: Experimental Workflow for Paleomagnetic Analysis of Basalts.
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Caption: Alteration Pathways of Titanomagnetite and Associated Magnetic Properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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